Xanthines
Xanthines are a class of chemical compounds characterized by the presence of two fused purine rings, with one or more oxygen atoms replacing hydrogen atoms in the purine ring structure. The most well-known member of this group is caffeine, which is widely consumed as an ingredient in beverages such as coffee and tea. Xanthines possess various pharmacological activities; they are primarily known for their stimulatory effects on the central nervous system and respiratory system. Additionally, some xanthines exhibit potential therapeutic benefits, including bronchodilation and diuretic effects. In medical applications, xanthine derivatives have been utilized in treating certain conditions such as asthma, chronic obstructive pulmonary disease (COPD), and even as an alternative to corticosteroids. The molecular structure of xanthines allows for the modulation of biological processes, making them versatile candidates for pharmaceutical development.

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